Cas no 933738-42-2 (4-(1,1-dioxidothiomorpholino)butanoic acid)
4-(1,1-dioxidothiomorpholino)butanoic acid Chemical and Physical Properties
Names and Identifiers
-
- 4-(1,1-dioxidothiomorpholino)butanoic acid
-
- MDL: MFCD11212835
- Inchi: 1S/C8H15NO4S/c10-8(11)2-1-3-9-4-6-14(12,13)7-5-9/h1-7H2,(H,10,11)
- InChI Key: BEYUEWPAHJGRIH-UHFFFAOYSA-N
- SMILES: N1(CCCC(O)=O)CCS(=O)(=O)CC1
4-(1,1-dioxidothiomorpholino)butanoic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1649181-1mg |
4-(1,1-Dioxidothiomorpholino)butanoic acid |
933738-42-2 | 98% | 1mg |
¥764.00 | 2024-04-24 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1649181-100mg |
4-(1,1-Dioxidothiomorpholino)butanoic acid |
933738-42-2 | 98% | 100mg |
¥1989.00 | 2024-04-24 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1649181-1g |
4-(1,1-Dioxidothiomorpholino)butanoic acid |
933738-42-2 | 98% | 1g |
¥3400.00 | 2024-04-24 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1649181-5g |
4-(1,1-Dioxidothiomorpholino)butanoic acid |
933738-42-2 | 98% | 5g |
¥8851.00 | 2024-04-24 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1649181-10g |
4-(1,1-Dioxidothiomorpholino)butanoic acid |
933738-42-2 | 98% | 10g |
¥11201.00 | 2024-04-24 |
4-(1,1-dioxidothiomorpholino)butanoic acid Related Literature
-
Bidyut Kumar Kundu,Rinky Singh,Ritudhwaj Tiwari,Debasis Nayak New J. Chem., 2019,43, 4867-4877
-
H. V. Jain,D. Verthelyi,S. L. Beaucage RSC Adv., 2017,7, 42519-42528
-
Dhamodaran Manikandan,S. Amirthapandian,I. S. Zhidkov,A. I. Kukharenko,S. O. Cholakh,Ramaswamy Murugan Phys. Chem. Chem. Phys., 2018,20, 6500-6514
-
Jing Chen,Yu Shao,Danzhen Li J. Mater. Chem. A, 2017,5, 937-941
Additional information on 4-(1,1-dioxidothiomorpholino)butanoic acid
Professional Introduction to 4-(1,1-dioxidothiomorpholino)butanoic Acid (CAS No. 933738-42-2)
4-(1,1-dioxidothiomorpholino)butanoic acid, identified by the Chemical Abstracts Service Number (CAS No.) 933738-42-2, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound belongs to a class of molecules characterized by the presence of a unique thiomorpholine moiety integrated with a dioxido functional group, which imparts distinct chemical and biological properties. The structural framework of this molecule, featuring a butanoic acid side chain, makes it a versatile candidate for further derivatization and application in drug discovery and material science.
The thiomorpholine scaffold is known for its structural flexibility and ability to form stable hydrogen bonds, which are critical for molecular recognition processes in biological systems. This feature has positioned 4-(1,1-dioxidothiomorpholino)butanoic acid as a potential building block for the development of novel therapeutic agents. Recent advancements in medicinal chemistry have highlighted the importance of heterocyclic compounds in modulating biological pathways, and this specific derivative represents a promising avenue for exploring such interactions.
In the context of contemporary research, 4-(1,1-dioxidothiomorpholino)butanoic acid has been investigated for its potential role in modulating enzyme activity and receptor binding. The dioxido group introduces a level of electronic complexity that can influence both the solubility and reactivity of the molecule. Such characteristics are particularly valuable in designing molecules that require precise targeting within biological systems. For instance, studies have suggested that derivatives of this compound may exhibit inhibitory effects on certain kinases or proteases, which are often implicated in diseases such as cancer and inflammatory disorders.
The butanoic acid moiety further enhances the pharmacological profile of this compound, providing a pharmacophore that can interact with biological targets through both hydrophobic and hydrophilic interactions. This dual interaction capability is crucial for achieving high affinity and selectivity in drug design. Moreover, the thiomorpholine ring can serve as a scaffold for further chemical modifications, allowing researchers to fine-tune the properties of the molecule to meet specific therapeutic requirements.
Recent publications have explored the synthetic pathways for preparing 4-(1,1-dioxidothiomorpholino)butanoic acid, emphasizing the need for efficient and scalable methodologies. The synthesis typically involves multi-step reactions that require careful control of reaction conditions to ensure high yield and purity. Advances in catalytic processes have enabled more streamlined synthetic routes, reducing the environmental impact and cost associated with producing this compound on an industrial scale.
The biological activity of this compound has been preliminarily assessed through in vitro assays, revealing interesting interactions with various cellular targets. For example, preliminary data suggest that it may exhibit anti-proliferative effects on certain cancer cell lines by inhibiting key signaling pathways involved in cell growth and survival. These findings align with broader trends in drug discovery, where natural product-inspired scaffolds like thiomorpholine derivatives are being leveraged to develop next-generation therapeutics.
From a material science perspective, 4-(1,1-dioxidothiomorpholino)butanoic acid also holds promise as a precursor for developing advanced materials with tailored properties. The unique combination of functional groups within its structure allows for modifications that could enhance material performance in applications such as catalysis, polymer science, or sensor technology. Researchers are exploring how variations in its molecular structure can influence its physical and chemical properties, opening up new possibilities for innovation.
The regulatory landscape surrounding novel compounds like this one is also evolving to accommodate new methodologies for safety assessment and efficacy evaluation. As such compounds move from laboratory research to clinical development, it is essential to ensure compliance with international guidelines and standards. Collaborative efforts between academia and industry are crucial for advancing the understanding and application of these molecules while maintaining rigorous safety protocols.
In conclusion,4-(1,1-dioxidothiomorpholino)butanoic acid (CAS No. 933738-42-2) represents a fascinating compound with diverse potential applications across pharmaceuticals and materials science. Its unique structural features make it an attractive candidate for further research aimed at developing novel therapeutics and advanced materials. As our understanding of its properties continues to grow,this molecule is poised to play an increasingly important role in addressing some of the most pressing challenges in modern chemistry and biology.
933738-42-2 (4-(1,1-dioxidothiomorpholino)butanoic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)